1H-1,2,4-Triazole-3-carboxylic acid

• IUPAC Name: 1H-1,2,4-triazole-5-carboxylic acid
• InChI: InChI=1S/C3H3N3O2/c7-3(8)2-4-1-5-6-2/h1H,(H,7,8)(H,4,5,6)
• InChI Key: LJVQHXICFCZRJN-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)C(=O)O
• Molecular Formula: C3H3N3O2
• DSSTOX Substance ID: DTXSID10197753
• Molecular Weight: 113.08 g/mol
• CAS RN: 4928-87-4

Description

1H-1,2,4-Triazole-3-carboxylic acid (TCA) is a versatile and important organic compound that is used in a variety of ways in scientific research and lab experiments. It is a colorless, crystalline solid that is soluble in water, methanol, and ethanol. TCA is a member of the triazole family and is used in a variety of applications, including synthesis, biomedical research, and drug development.

Scientific Research Applications

Synthesis and Derivative Formation

1H-1,2,4-Triazole derivatives are significant in pharmaceutical synthesis. De (2003) demonstrated the preparation of four 5-substituted 1H-1,2,4-triazoles using 5-amino-1H-1,2,4-triazole-3-carboxylic acid, providing insights into their structural characteristics through various spectroscopic techniques (De, 2003).

Heterocyclic Compound Synthesis

Castanedo et al. (2011) developed a general method for synthesizing 1,3,5-trisubstituted 1,2,4-triazoles from carboxylic acids, primary amidines, and monosubstituted hydrazines. This process provides a fast and highly diverse way to create triazoles (Castanedo et al., 2011).

Supramolecular and Coordination Chemistry

Schulze & Schubert (2014) highlighted the use of 1H-1,2,3-triazoles in supramolecular and coordination chemistry. The nitrogen-rich triazole allows for complexation of anions and diverse N-coordination modes, making them versatile in applications like anion recognition and catalysis (Schulze & Schubert, 2014).

Proton-Conducting Electrolytes

Li et al. (2005) discovered the effectiveness of 1H-1,2,4-triazole in enhancing proton conduction in liquid electrolytes and polymer electrolyte membranes, noting its stability and potential in fuel cell applications (Li et al., 2005).

Safety and Hazards

1H-1,2,4-Triazole-3-carboxylic acid is classified as an eye irritant and skin irritant. It may cause respiratory system toxicity. Safety measures include wearing protective gloves, eye protection, and face protection. If skin or eye irritation occurs, medical advice should be sought.

Mechanism of Action

Target of Action

1H-1,2,4-Triazole-3-carboxylic acid is a widely known fragment of the chemical structure of many classes of pharmacologically active compounds . It is used in the synthesis of analogs of the antiviral nucleoside drug ribavirin, the heterocyclic base of which is 1,2,4-triazole-3-carboxamide . These analogs are promising antiviral and antitumor agents .

Mode of Action

It’s known that this compound is used in the synthesis of various amides of this compound and its 5-substituted analogues . These compounds are potential substrates of purine nucleoside phosphorylase .

Biochemical Pathways

The main synthetic precursors of heterocyclic bases of ribavirin analogs are esters of 1,2,4-triazole-3-carboxylic acids . The synthesis of these compounds involves the treatment of β-acylamidrazone, obtained from carboxylic acid hydrazide, with an acid chloride of the same acid in pyridine at 115°С .

Result of Action

It’s known that 1,2,4-triazoles have been linked to a variety of pharmacological actions in recent years, including anticonvulsant, antifungal, anticancer, anti-inflammatory, and antibacterial effects .

Action Environment

It’s known that the synthesis of derivatives of 5-substituted 1h-1,2,4-triazole-3-carboxylic acids usually involves high temperatures, exceeding 140°c .

Biochemical Analysis

Biochemical Properties

1H-1,2,4-Triazole-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to interact with ribonucleotide reductase, an enzyme essential for DNA synthesis, thereby inhibiting its activity. This inhibition can lead to a decrease in DNA synthesis, which is beneficial in antiviral and antitumor therapies . Additionally, this compound can bind to certain proteins, altering their conformation and function, which can impact various cellular processes .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the expression of genes involved in cell cycle regulation, leading to cell cycle arrest and apoptosis in cancer cells . Furthermore, this compound can affect cellular metabolism by inhibiting key metabolic enzymes, resulting in altered metabolic flux and reduced energy production .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It binds to the active site of ribonucleotide reductase, inhibiting its activity and leading to decreased DNA synthesis . Additionally, this compound can interact with transcription factors, modulating their activity and resulting in changes in gene expression . These molecular interactions contribute to its antiviral and antitumor effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of DNA synthesis and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can effectively inhibit viral replication and tumor growth without causing significant toxicity . At high doses, this compound can cause adverse effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects highlight the importance of optimizing the dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized by enzymes such as cytochrome P450, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and altering metabolite levels . The compound’s involvement in these pathways contributes to its pharmacological effects and potential therapeutic applications.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can be taken up by cells via specific transporters and can bind to intracellular proteins, influencing its localization and accumulation . The compound’s distribution within tissues can affect its therapeutic efficacy and potential side effects .

Subcellular Localization

The subcellular localization of this compound can impact its activity and function. It has been observed to localize in the nucleus, where it can interact with DNA and transcription factors, influencing gene expression . Additionally, this compound can be found in the cytoplasm, where it can interact with metabolic enzymes and other proteins . These localization patterns are essential for understanding the compound’s mechanism of action and therapeutic potential.